Cas no 141463-73-2 (1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride)

• Product Name: 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride
• CAS No: 141463-73-2
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• MDL: MFCD29991192
• CID: 5576631
• Update Time: 2026-03-11

1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride

• MDL： MFCD29991192
• Inchi： 1S/C11H12ClNO.ClH/c1-14-11-4-2-3-8-9(11)5-6-13-10(8)7-12;/h2-4H,5-7H2,1H3;1H
• InChI Key： PJIJWNHURYAXGM-UHFFFAOYSA-N
• SMILES： C1(CCl)C2=C(C(OC)=CC=C2)CCN=1.[H]Cl

Additional information on 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride

Comprehensive Overview of 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride (CAS No. 141463-73-2)

1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride (CAS No. 141463-73-2) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of isoquinoline derivatives, which are widely studied for their bioactive properties. The presence of a chloromethyl group and a methoxy substituent in its structure enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for isoquinoline-based compounds has surged due to their potential in targeting neurological and cardiovascular diseases. Researchers are particularly interested in the 5-methoxyisoquinoline scaffold for its ability to modulate specific biological pathways. The hydrochloride salt form of this compound improves its solubility, facilitating its use in aqueous-based reactions and formulations. This attribute is critical for drug discovery projects where bioavailability is a key concern.

The synthesis of 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride involves multi-step organic reactions, including cyclization and halogenation processes. Its CAS No. 141463-73-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's stability under controlled conditions makes it suitable for long-term storage, a feature highly valued in industrial and academic laboratories.

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Environmental and safety considerations are also paramount when handling 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride. While it is not classified as a hazardous material, proper laboratory protocols should be followed to ensure safe usage. The compound's compatibility with green chemistry principles is an area of active investigation, aligning with the broader trend toward sustainable chemical practices.

In summary, 1-(chloromethyl)-3,4-dihydro-5-methoxyisoquinoline hydrochloride (CAS No. 141463-73-2) represents a critical building block in modern medicinal chemistry. Its unique structural features and functional groups enable diverse applications, from drug development to material science. As research continues to uncover new uses for isoquinoline derivatives, this compound is poised to remain a focal point in scientific and industrial advancements.